Cas no 1268247-73-9 (3-bromo-1,2-thiazole-4-carbonitrile)

• Product Name: 3-bromo-1,2-thiazole-4-carbonitrile
• CAS No: 1268247-73-9
• MF: C₄HBrN₂S
• MW: 189.033138036728
• CID: 4584600
• PubChem ID: 52921005
• Update Time: 2025-11-01

3-bromo-1,2-thiazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Isothiazolecarbonitrile, 3-bromo-
• 3-Bromoisothiazole-4-carbonitrile
• 3-bromo-1,2-thiazole-4-carbonitrile

• Inchi： 1S/C4HBrN2S/c5-4-3(1-6)2-8-7-4/h2H
• InChI Key： FMZAFRSEAKSCQY-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C(Br)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 3-bromo-1,2-thiazole-4-carbonitrile

3-Bromo-1,2-Thiazole-4-Carbonitrile: A Comprehensive Overview

The compound 3-bromo-1,2-thiazole-4-carbonitrile, identified by the CAS number 1268247-73-9, is a heterocyclic aromatic compound with significant applications in various fields of chemistry. This compound belongs to the class of thiazoles, which are five-membered rings consisting of sulfur and nitrogen atoms. The presence of a bromine atom at the 3-position and a cyano group at the 4-position imparts unique chemical properties to this molecule, making it a valuable substrate in organic synthesis and material science.

Recent studies have highlighted the potential of 3-bromo-1,2-thiazole-4-carbonitrile in drug discovery. Researchers have explored its role as a building block for constructing bioactive molecules targeting various therapeutic areas, including cancer and inflammation. The compound's ability to undergo various nucleophilic substitutions and cross-coupling reactions has been extensively studied, providing insights into its versatility in synthetic chemistry.

In terms of physical properties, 3-bromo-1,2-thiazole-4-carbonitrile exhibits a high melting point due to its aromaticity and conjugation within the thiazole ring. Its solubility in polar solvents is moderate, which makes it suitable for reactions in both solution and solid-state conditions. The compound's stability under thermal and oxidative conditions has also been evaluated, making it a reliable reagent for large-scale chemical processes.

The synthesis of 3-bromo-1,2-thiazole-4-carbonitrile typically involves multi-step reactions starting from simple precursors such as thiourea or thioamide derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation. These developments align with the growing emphasis on green chemistry principles in the chemical industry.

In materials science, 3-bromo-1,2-thiazole-4-carbonitrile has shown promise as a precursor for advanced materials such as conductive polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions through the sulfur atom in the thiazole ring facilitates the formation of stable MOF structures with potential applications in gas storage and catalysis.

The application of computational chemistry techniques has provided deeper insights into the electronic structure and reactivity of 3-bromo-1,2-thiazole-4-carbonitrile. Density functional theory (DFT) calculations have revealed that the cyano group significantly influences the electron distribution within the molecule, enhancing its electrophilic character at specific positions. This understanding has guided chemists in designing more selective reactions involving this compound.

In conclusion, 3-bromo-1,2-thiazole-4-carbonitrile stands out as a versatile and valuable compound in contemporary chemical research. Its unique properties, combined with recent advancements in synthesis and application techniques, position it as a key player in drug discovery, materials science, and organic synthesis. As research continues to uncover new potentials for this compound, its role in advancing chemical innovation is expected to grow significantly.